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Experimental Phase Behavior with PEG 400

A 2012 study in Colloids and Surfaces B: Biointerfaces specifically investigated the phase behavior of the

ascorbyl palmitate (Asc16)–polyethyleneglycol 400 (PEG 400)–water system [1] [2]. The key findings on

the identified mesophases are summarized below.

Phase / State Structure / Characteristics Conditions of Formation

Cubic
Mesophase

A non-lamellar, likely viscous isotropic

phase [1] [2]

Detected in certain regions of the phase

diagram; its domain shifts with PEG
content [1] [2].

Lamellar
Mesophases

Two (probably three) layered structures
with alternating surfactant and solvent

layers [1] [2]

Detected in different regions of the phase
diagram [1] [2].

Hydrated
Crystals

Asc16 • 2.6 H₂O [1] [2] Forms when sufficient water is present [1]

[2].

Anhydrous
Crystals

Mixture with hydrated crystals [1] [2] Forms when the proportion of water is

lower than that required for full hydration
[1] [2].
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Phase / State Structure / Characteristics Conditions of Formation

Waxy Crystals Hydrocarbon bilayers are melted, but
polar bilayers remain rigid [1] [2]

Formed upon heating the
hydrated/anhydrous crystal mixture [1] [2].

Effect of PEG 400: The study found that adding PEG 400 to the system systematically shifts the boundaries

of the liquid crystalline domains to lower temperatures and lower surfactant concentrations [1] [2].

Specifically, at PEG 400 concentrations ≥50%, the domain of the cubic mesophase shifts to lower surfactant

concentrations compared to water-rich systems [1] [2].

Detailed Experimental Methodology

The following workflow outlines the key experimental procedures from the study. Please note that specific

equipment models and detailed sample preparation formulas are not provided in the available sources.
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Start: Sample Preparation

Prepare Ascorbyl Palmitate (Asc16)
 in PEG 400-Water Mixtures

Systematic Variation of:
• Asc16 weight fraction (0.05 to 1.0)

• PEG 400 proportion (0%, 25%, 50%, 75%)

Analysis Technique 1:
Differential Scanning Calorimetry (DSC)

Analysis Technique 2:
Polarizing Microscopy (PM)

Phase Identification &
Phase Diagram Construction

Click to download full resolution via product page

Finding More Specialized Data

The phase diagram of a surfactant system is highly specific to its components and conditions. The study

located is for a ternary system, which is more complex than the binary system you initially inquired about.

To find a dedicated phase diagram for the ascorbyl palmitate-water system, I suggest you:

Consult Specialized Databases: Search platforms like SciFinder or Reaxys, which are designed
for deep chemical and pharmaceutical data retrieval.

Use Precise Search Terms: Try searching scientific literature with terms like "ascorbyl palmitate
water binary phase diagram" or "Asc16 phase behavior surfactant" to target more fundamental

studies.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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